C.I. Disperse Blue 79 (Cl/ethoxy)

C.I. Disperse Blue 79, also known as C.I. 11345, is a synthetic organic dye primarily used in the textile industry, particularly for dyeing synthetic fibers such as polyester and nylon. It has a chemical formula of C$_{24}$H$_{27}$BrN$_{6}$O$_{10}$ and a molar mass of approximately 639.41 g/mol. The compound appears as a blue-gray powder and is characterized by its ability to disperse evenly throughout synthetic fibers without forming chemical bonds with them. This property is essential for achieving uniform coloration in textiles .

• Diazotization: This reaction involves converting an amine into a diazonium salt, which is crucial for forming the azo bond characteristic of disperse dyes.
• Coupling Reactions: Following diazotization, the diazonium salt reacts with other compounds to form the final dye structure.
• Interaction with Metal Ions: The dye can interact with various metal ions during dyeing processes, which may alter its color and solubility characteristics .

The synthesis of C.I. Disperse Blue 79 typically involves a multi-step process that includes:

• Preparation of Diazotization Component: This is achieved through bromination of 2,4-dinitroaniline.
• Formation of Coupling Component: This involves nitrification, reduction, hydroxyethylation, and esterification using acetaminophenyl methyl ether as a raw material.
• Diazotization and Coupling: The diazotized compound is then coupled with the coupling component to form the final dye product .

C.I. Disperse Blue 79 is predominantly utilized in the following areas:

• Textile Industry: Primarily for dyeing synthetic fibers like polyester and nylon.
• Scientific Research: Investigated for potential use in bioimaging due to its fluorescence properties.
• Environmental Studies: Used in studies examining the behavior of dyes in different environments and their degradation pathways.

Interaction studies involving C.I. Disperse Blue 79 focus on its stability and reactivity under various conditions:

• Reactivity with Metal Ions: The dye's interaction with metal ions can affect its color and solubility during dyeing processes.
• Environmental Stability: Research indicates that environmental factors can influence the degradation pathways of this compound, particularly through sediment-mediated reduction processes .

Similar Compounds

C.I. Disperse Blue 79 belongs to a class of compounds known as disperse dyes, which share common characteristics but differ in their chemical structures and applications. Here are some similar compounds:

C.I. Disperse Blue 79 is unique due to its specific absorption characteristics and reactivity with metal ions, making it particularly suitable for polyester dyeing processes where these properties are critical .